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An In-depth Technical Guide to the Physical and Chemical Properties of Cesium Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium oxalate (Cs2C20a4) is an inorganic salt composed of two cesium cations (Cs*) and one
oxalate anion (C20427).[1] It serves as a versatile and valuable compound in various scientific
domains, from analytical chemistry and materials science to advanced organic synthesis.[2] Its
utility is noted in the preparation of other cesium compounds, the development of advanced
materials, and as a stable precursor for generating radicals in photoredox catalysis.[2][3][4]
This guide provides a comprehensive overview of the physical and chemical properties of
cesium oxalate, detailed experimental protocols for its synthesis, and an exploration of its
reactivity and applications.

Physical and Chemical Properties

Cesium oxalate is a white, crystalline, odorless solid.[1][5][€] It is generally stable under
standard ambient conditions.[7] While some sources describe it as insoluble, quantitative data
indicates significant solubility in water.[1][8]

Tabulated Physical Properties

The key physical and chemical identifiers for cesium oxalate are summarized below for quick
reference.
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Property Value Source(s)
Molecular Formula C2Cs204 [111519]
Molecular Weight 353.83 g/mol [518]
Appearance White crystalline powder/solid [1112]15]118]
Solubility in Water 76 g /100 mL (at 25 °C) [1]

Melting Point Not Applicable (Decomposes) [8]

Density No data available [718]

CAS Number 1068-63-9 [1][5][7]
EC Number 213-950-8 [1][5][8]

Crystal Structure

The oxalate anion can adopt different conformations. While it is often planar when chelated to a
metal center, in solid cesium oxalate (Cs2C20a4), the anion exists in a nonplanar, staggered
conformation.[10] The dihedral angle between the two O-C-C-O planes is approximately 81(1)°,
giving the anion a structure with roughly D2d symmetry.[10]

Chemical Properties and Reactivity

Cesium oxalate exhibits reactivity typical of an alkali metal salt of a dicarboxylic acid. It is
incompatible with strong acids and strong oxidizing agents.[3][11]

Thermal Decomposition

Upon heating, cesium oxalate undergoes thermal decomposition, reducing back to cesium
carbonate (Cs2COs) and releasing carbon monoxide (CO).[1]

Reaction: Cs2C204 (s) — Cs2CO0s (s) + CO (g)
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Figure 1. Thermal decomposition pathway of cesium oxalate.

Formation of Double Salts

Cesium oxalate can patrticipate in the formation of double salts and coordination compounds.
[1] The oxalate anion can act as a bidentate ligand, forming a five-membered ring with a metal
center.[10] Examples include cesium bis(oxalato)borate (Cs[B(C204)2]) and double
neptunium(V) cesium oxalate (CsNpO2C204-nH20).[1][12]

Use in Radical Chemistry

A significant application of cesium oxalate derivatives is in visible light photoredox catalysis for
the generation of alkyl radicals from alcohols.[4][13] Alkyl cesium oxalates, which are bench-
stable and easy to handle, can undergo one-electron oxidation by a photocatalyst.[4][13] This
process generates a carboxylate radical that subsequently eliminates two molecules of CO2 to
yield the desired alkyl radical intermediate.[14] This reactivity has been harnessed for various
transformations, including deoxychlorination and the formation of quaternary carbon centers.[4]
[15]

Experimental Protocols

Several methods for the synthesis of cesium oxalate have been reported. The choice of
method may depend on the desired purity, scale, and available starting materials.
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Synthesis from Cesium Carbonate and Oxalic Acid

This is a straightforward acid-base neutralization reaction performed in an aqueous solution.

Methodology:

Dissolve a molar equivalent of cesium carbonate (Cs2CO3) in deionized water.

» In a separate vessel, dissolve one molar equivalent of oxalic acid dihydrate (H2C204:-2H20)
in deionized water.

» Slowly add the oxalic acid solution to the cesium carbonate solution with constant stirring.
Effervescence (release of CO:2) will be observed.

o Continue stirring until the gas evolution ceases.
e The resulting solution contains cesium oxalate monohydrate (Cs2C204-Hz20).

e The product can be isolated by evaporating the water. The resulting solid can be filtered,
washed with a small amount of cold deionized water, and dried under vacuum.

Reaction: Cs2C0Os3 + H2C204:2H20 - Cs2C204-H20 + CO2 + 2 H20[1]
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Figure 2. Workflow for synthesis from cesium carbonate and oxalic acid.

High-Temperature Synthesis from Cesium Carbonate

This method involves the reaction of cesium carbonate with carbon monoxide at elevated
temperatures and is noted to be characteristic of cesium carbonate, as other alkali carbonates
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do not readily undergo this transformation.[1][16]

Methodology:

Place dry cesium carbonate (Cs2CO:s) in a suitable high-temperature reactor.

o Pass a mixture of carbon monoxide (CO) and carbon dioxide (COz) over the cesium
carbonate.

e Heat the reactor to 380 °C.[1]

e Maintain the reaction conditions until the conversion to cesium oxalate (Cs2C20a) is
complete.

e Cool the reactor and recover the solid product.
Reaction: Cs2C0Os + CO — Cs2C204[1]

Synthesis of Alkyl Cesium Oxalates for Radical
Chemistry

This protocol is used to activate tertiary alcohols for radical generation.[13]
Methodology:

¢ Acylate the desired tertiary alcohol with methyl chlorooxoacetate. This intermediate is
typically stable enough for purification by silica column chromatography.

o Perform an in situ hydrolysis of the resulting tert-alkyl methyl oxalate using aqueous cesium
hydroxide (CsOH).

e This one-pot procedure allows for the isolation of the pure alkyl cesium oxalate, often in
high yield, without the need for chromatography.[13]
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Figure 3. Workflow for synthesizing alkyl cesium oxalates from tertiary alcohols.

Applications

Cesium oxalate's unique properties make it valuable in several areas of research and
development.

e Analytical Chemistry: It is used as a laboratory reagent and for preparing other cesium
compounds.[2][3] It can also serve as a standard for the quantitative analysis of cesium.[2]

o Materials Science: The compound is utilized in the synthesis of cesium-based materials,
which have applications in advanced electronic devices, optical glass, and sensors.[2][3]

e Organic Synthesis: As detailed, alkyl cesium oxalates are stable, easily handled precursors
for generating alkyl radicals under mild photoredox conditions, enabling the synthesis of
complex molecules.[4][13]

o Pharmaceutical Research: There is interest in using cesium oxalate in drug formulation and
delivery systems due to its potential to enhance drug solubility and bioavailability.[2]

Safety and Handling

Cesium oxalate is classified as harmful if swallowed or in contact with skin.[5][7] It is irritating
to the eyes and skin and may cause burns.[3][5]

o Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin).[1][5]
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e Precautionary Measures: Use in a well-ventilated area or under a fume hood.[7] Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[3] Avoid creating dust.[17]

o Storage: Store in a tightly closed container in a dry place.[7]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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